3,4-Dihydro-1H-isoquinolin-2-yl-(5-methyl-1,2-oxazol-4-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-(5-methyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C14H14N2O2/c1-10-13(8-15-18-10)14(17)16-7-6-11-4-2-3-5-12(11)9-16/h2-5,8H,6-7,9H2,1H3
• InChI Key: POBCRNIRRNDJNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

The compound “3,4-Dihydro-1H-isoquinolin-2-yl-(5-methyl-1,2-oxazol-4-yl)methanone” is a complex organic molecule that contains several functional groups. It has an isoquinoline backbone, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This backbone is substituted with a 5-methyl-1,2-oxazol-4-yl group and a methanone group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoquinoline and oxazole rings would likely make the molecule planar or nearly planar. The exact structure would also depend on the specific arrangement of the substituents on these rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The isoquinoline and oxazole rings, for example, might undergo electrophilic substitution reactions. The methanone group could potentially be reduced to a primary alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were toxic, it might pose a risk if ingested or inhaled. It could also potentially be a skin or eye irritant.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it showed promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.